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Compound of Interest

Compound Name: 1,3,6-Trinitropyrene

Cat. No.: B1206819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3,6-Trinitropyrene (TNP) is a nitroaromatic compound that has garnered significant interest

in materials science. Its electron-deficient nature and propensity to form fluorescent products

upon thermal treatment make it a valuable precursor for the synthesis of advanced materials.

[1][2] Primarily, TNP is utilized in the "bottom-up" synthesis of graphene quantum dots (GQDs)

and carbon dots (CDs), which exhibit promising applications in bioimaging and sensing due to

their inherent luminescence and biocompatibility.[2] This document provides detailed

application notes and experimental protocols for the use of 1,3,6-Trinitropyrene in the

synthesis and functionalization of luminescent nanomaterials.

Data Presentation
The following tables summarize key quantitative data related to the properties and applications

of 1,3,6-Trinitropyrene and its derivatives in materials science.

Table 1: Physicochemical Properties of 1,3,6-Trinitropyrene
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Property Value Source

CAS Number 75321-19-6 [2]

Molecular Formula C₁₆H₇N₃O₆ [3]

Molecular Weight 337.24 g/mol [2]

Appearance Yellow solid [2]

Table 2: Mutagenicity of 1,3,6-Trinitropyrene and Related Compounds

Compound

Mutagenicity
(revertants/nmol in S.
typhimurium TA98 without
S9 mix)

Source

1,3,6-Trinitropyrene (TNP) 65,500 [4]

1,3-Dinitropyrene (DNP) 4,260 [4]

1,6-Dinitropyrene (DNP) 129,800 [4]

1,8-Dinitropyrene (DNP) 217,000 [4]

Table 3: Photoluminescent Properties of Materials Synthesized from 1,3,6-Trinitropyrene
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Material
Excitation
Wavelength
(nm)

Emission
Wavelength
(nm)

Key Features Source

TNP-derived

Fluorophores

(Fraction F1, F2)

470 618

Bright

luminescence,

excitation-

independent

emission

[1]

TNP-derived

Fluorophores

(Fraction F4, F5)

470 580

Bright

luminescence,

excitation-

independent

emission

[1]

TNP-derived

Graphene

Quantum Dots

Not specified Not specified

Inherent

luminescence,

good water

solubility,

suitable for

bioimaging

[2]

Experimental Protocols
Protocol 1: Synthesis of 1,3,6-Trinitropyrene
This protocol describes the direct nitration of pyrene to synthesize 1,3,6-Trinitropyrene.

Materials:

Pyrene

Concentrated Nitric Acid (HNO₃)

Deionized water

Reflux apparatus
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Filtration setup

Procedure:

Set up a reflux apparatus in a fume hood.

Add pyrene to the reaction flask.

Carefully add concentrated nitric acid to the flask.

Heat the mixture to 80°C and maintain the reflux for 12-24 hours.[2]

After the reaction is complete, allow the mixture to cool to room temperature.

Slowly add deionized water to the cooled mixture to precipitate the product.

Collect the yellow precipitate of 1,3,6-Trinitropyrene by filtration.[2]

Wash the product with deionized water and dry thoroughly.

Protocol 2: Synthesis of Luminescent Carbon Dots via
Solvothermal Treatment
This protocol details the synthesis of fluorescent carbon dots from 1,3,6-Trinitropyrene using a

microwave-assisted solvothermal method.

Materials:

1,3,6-Trinitropyrene (TNP)

Dimethylformamide (DMF)

Microwave reactor

Flash chromatography system

UV-Vis spectrophotometer

Fluorometer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1206819
https://www.benchchem.com/product/b1206819?utm_src=pdf-body
https://www.benchchem.com/product/b1206819
https://www.benchchem.com/product/b1206819?utm_src=pdf-body
https://www.benchchem.com/product/b1206819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Dissolve 1,3,6-Trinitropyrene in dimethylformamide in a microwave-safe vessel.

Place the vessel in a microwave reactor and subject it to solvothermal treatment.

After the reaction, a crude sample containing carbon dots is obtained.

Separate the fluorescent components from the crude sample using flash chromatography to

obtain different fractions.[1]

Characterize the obtained fractions using UV-Vis spectrophotometry to observe absorbance

spectra, which may show sharp bands characteristic of molecular fluorophores.[1]

Record the emission spectra of the fractions using a fluorometer to determine their

photoluminescent properties.

Visualizations
The following diagrams illustrate key processes and workflows related to the use of 1,3,6-
Trinitropyrene in materials science.
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Caption: Workflow for the synthesis of 1,3,6-Trinitropyrene.
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Caption: Experimental workflow for carbon dot synthesis from TNP.
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Concluding Remarks
1,3,6-Trinitropyrene serves as a critical precursor in the bottom-up synthesis of highly

fluorescent carbon-based nanomaterials. The protocols and data presented herein provide a

comprehensive guide for researchers interested in leveraging the unique properties of TNP for

applications in materials science, particularly in the development of novel probes for bioimaging

and sensing. Further research may explore the optimization of synthesis conditions to tune the

photoluminescent properties of the resulting nanomaterials and investigate their potential in

other areas such as organic electronics.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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